Cas no 155272-04-1 (1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(3-hydroxy-4-methoxyphenyl)ethenyl]-7-methyl-,(E)- (9CI))

• Product name: 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(3-hydroxy-4-methoxyphenyl)ethenyl]-7-methyl-,(E)- (9CI)
• CAS No: 155272-04-1
• MF: C₁₉H₂₂N₄O₄
• MW: 370.40238
• CID: 145736
• PubChem ID: 6448949

1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(3-hydroxy-4-methoxyphenyl)ethenyl]-7-methyl-,(E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(3-hydroxy-4-methoxyphenyl)ethenyl]-7-methyl-,(E)- (9CI)
• 1,3-Diethyl-8-[(E)-2-(3-hydroxy-4-methoxyphenyl)vinyl]-7-methyl-3 ,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(3-hydroxy-4-methoxyphenyl)ethenyl]-7-methyl-...
• (E)-1,3-Diethyl-8-(3-hydroxy-4-methoxystyryl)-7-methylxanthine
• 1,3-diethyl-8-[(E)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-7-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(3-hydroxy-4-methoxyphenyl)ethenyl)-7-methyl-, (E)-
• 3-Desmethyl Istradefylline
• 1,3-Diethyl-8-[(E)-2-(3-hydroxy-4-methoxyphenyl)vinyl]-7-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 1,3-diethyl-3,7-dihydro-8-[2-(3-hydroxy-4-methoxyphenyl)ethenyl]-7-methyl-, (E)
• NQIVNUMNTIZJFG-CSKARUKUSA-N
• 155272-04-1
• SCHEMBL7305359
• SCHEMBL7305368
• JV3ZMT76JR
• 1,3-diethyl-8-[(E)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-7-methylpurine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(3-hydroxy-4-methoxy phenyl)ethenyl)-7-methyl-, (E)-

• Inchi： InChI=1S/C19H22N4O4/c1-5-22-17-16(18(25)23(6-2)19(22)26)21(3)15(20-17)10-8-12-7-9-14(27-4)13(24)11-12/h7-11,24H,5-6H2,1-4H3/b10-8+
• InChI Key： NQIVNUMNTIZJFG-CSKARUKUSA-N
• SMILES： COC1C=CC(/C=C/C2=NC3N(C(N(C(=O)C=3N2C)CC)=O)CC)=CC=1O

Computed Properties

• Exact Mass: 370.164105
• Monoisotopic Mass: 370.164105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.9
• XLogP3: 2.2

Experimental Properties

• Density: 1.3
• Boiling Point: 631.1°Cat760mmHg
• Flash Point: 335.5°C
• Refractive Index: 1.624
• PSA: 91.28000
• LogP: 1.82110